N-[2-(benzylthio)ethyl]-4-chloro-3-{[(4-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N-(2-benzylsulfanylethyl)-4-chloro-3-[(4-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C23H23ClN2O3S2/c1-17-7-10-20(11-8-17)26-31(28,29)22-15-19(9-12-21(22)24)23(27)25-13-14-30-16-18-5-3-2-4-6-18/h2-12,15,26H,13-14,16H2,1H3,(H,25,27)
• InChI Key: QCVSSOSIRGQYTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCCSCC3=CC=CC=C3)Cl
• Molecular Formula: C23H23ClN2O3S2
• Molecular Weight: 475.0 g/mol

Description

N-[2-(benzylthio)ethyl]-4-chloro-3-{[(4-methylphenyl)amino]sulfonyl}benzamide is a chemical compound that has been widely used in scientific research. This compound is also known as BTEC and is a member of the sulfonamide family. BTEC has been extensively studied due to its potential applications in the treatment of various diseases, including cancer.

Mechanism of Action

The mechanism of action of BTEC involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. BTEC has been shown to inhibit the activity of carbonic anhydrase IX, which is an enzyme that is overexpressed in many types of cancer cells. By inhibiting the activity of this enzyme, BTEC can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
BTEC has been shown to have a number of biochemical and physiological effects. Studies have shown that BTEC can induce apoptosis in cancer cells, which is a form of programmed cell death. BTEC has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using BTEC in lab experiments include its potential applications in cancer research, its ability to induce apoptosis in cancer cells, and its ability to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. The limitations of using BTEC in lab experiments include the complexity of its synthesis, the potential toxicity of the compound, and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of BTEC. One potential direction is the development of new synthesis methods that are more efficient and less toxic. Another future direction is the investigation of the potential applications of BTEC in the treatment of other diseases, such as diabetes and cardiovascular disease. Finally, further studies are needed to determine the safety and efficacy of BTEC in humans, which could lead to the development of new cancer treatments.

Synthesis Methods

The synthesis of BTEC involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction of 4-chloro-3-nitrobenzoic acid with thioanisole to form 4-chloro-3-(thiophen-2-yl)benzoic acid. The second step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas. The third step involves the reaction of the resulting amino compound with N-(benzylthio)ethylamine to form BTEC.

Scientific Research Applications

BTEC has been extensively studied for its potential applications in cancer research. Studies have shown that BTEC can inhibit the growth of cancer cells by inducing apoptosis, which is a form of programmed cell death. BTEC has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.